3-Chloropropyloxyhydroxycalix[8]arene

• IUPAC Name: 49,50,51,52,53,54,55,56-octakis(3-chloropropoxy)nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(48),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27(52),28,30,33(51),34,36,39(50),40,42,45(49),46-tetracosaene-5,11,17,23,29,35,41,47-octol
• InChI: InChI=1S/C80H88Cl8O16/c81-9-1-17-97-73-49-25-51-35-66(90)37-53(74(51)98-18-2-10-82)27-55-39-68(92)41-57(76(55)100-20-4-12-84)29-59-43-70(94)45-61(78(59)102-22-6-14-86)31-63-47-72(96)48-64(80(63)104-24-8-16-88)32-62-46-71(95)44-60(79(62)103-23-7-15-87)30-58-42-69(93)40-56(77(58)101-21-5-13-85)28-54-38-67(91)36-52(75(54)99-19-3-11-83)26-50(73)34-65(89)33-49/h33-48,89-96H,1-32H2
• InChI Key: XVUUBPXOWKJLRX-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC(=CC(=C2OCCCCl)CC3=CC(=CC(=C3OCCCCl)CC4=CC(=CC(=C4OCCCCl)CC5=CC(=CC(=C5OCCCCl)CC6=C(C(=CC(=C6)O)CC7=C(C(=CC(=C7)O)CC8=C(C(=CC(=C8)O)CC9=C(C1=CC(=C9)O)OCCCCl)OCCCCl)OCCCCl)OCCCCl)O)O)O)O
• Molecular Formula: C80H88Cl8O16
• Molecular Weight: 1589.2 g/mol

Description

3-Chloropropyloxyhydroxycalix[8]arene (3-CPOHC) is a type of calixarene, a cyclic organic compound with a molecular structure of a crown ether. Calixarenes are useful in a variety of applications, including drug delivery and molecular recognition. 3-CPOHC is a special type of calixarene that is particularly useful in its ability to bind to and release various molecules, making it an important tool in a number of scientific and medical applications. In

Mechanism of Action

3-Chloropropyloxyhydroxycalix[8]arene is able to bind to various molecules due to its hydrophobic and hydrophilic properties. The hydrophobic side of the molecule is able to bind to hydrophobic molecules, while the hydrophilic side is able to bind to hydrophilic molecules. This allows the molecule to bind to a variety of molecules, making it an effective tool for drug delivery and molecular recognition.
Biochemical and Physiological Effects
3-Chloropropyloxyhydroxycalix[8]arene has been found to have a number of biochemical and physiological effects. It has been found to have an inhibitory effect on enzymes, as well as an effect on the binding of molecules to cell membranes. Additionally, it has been found to have an effect on the release of drugs, as well as an effect on the absorption of drugs.

Advantages and Limitations for Lab Experiments

3-Chloropropyloxyhydroxycalix[8]arene has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize, making it a convenient tool for laboratory experiments. Additionally, it is able to bind to a variety of molecules, making it an effective tool for drug delivery and molecular recognition. However, there are also some limitations to using 3-Chloropropyloxyhydroxycalix[8]arene in laboratory experiments. One of the main limitations is that it can be difficult to purify the compound, as there are often unwanted byproducts present. Additionally, the compound can be unstable, making it difficult to store for long periods of time.

Future Directions

There are a number of potential future directions for research involving 3-Chloropropyloxyhydroxycalix[8]arene. One potential direction is to study the interaction of 3-Chloropropyloxyhydroxycalix[8]arene with other molecules, such as proteins and enzymes. Additionally, further research could be done to explore the potential of using 3-Chloropropyloxyhydroxycalix[8]arene as a drug delivery system. Additionally, further research could be done to explore the potential of using 3-Chloropropyloxyhydroxycalix[8]arene as a tool for molecular recognition. Finally, further research could be done to explore the potential of using 3-Chloropropyloxyhydroxycalix[8]arene as a tool for enzyme inhibition.

Synthesis Methods

3-Chloropropyloxyhydroxycalix[8]arene is synthesized through a reaction of 3-chloropropyl-4-hydroxybenzoic acid with 1,3-dibromo-2-chloro-5,6-dihydroxybenzene in the presence of potassium hydroxide. The reaction of these two molecules results in the formation of a benzene ring with a hydroxyl group and a chlorine atom attached to the ring. The chlorine atom then reacts with the hydroxyl group, forming the 3-Chloropropyloxyhydroxycalix[8]arene compound. This reaction is often performed in aqueous solution and is typically followed by a purification process to remove any unwanted byproducts.

Scientific Research Applications

3-Chloropropyloxyhydroxycalix[8]arene has a variety of scientific and medical applications, including drug delivery and molecular recognition. It has been used in research to study the binding of molecules to cell membranes and to study the interaction of molecules with proteins. 3-Chloropropyloxyhydroxycalix[8]arene has also been used in drug delivery systems, as it is able to bind to and release drugs, making it an important tool for drug delivery. Additionally, 3-Chloropropyloxyhydroxycalix[8]arene has been used in the study of enzyme inhibition, as it is able to bind to and inhibit certain enzymes.